N-(2-{[6-(4,5-dimethyl-1H-imidazol-1-yl)-4-pyrimidinyl]amino}ethyl)-4-methoxybenzamide

• IUPAC Name: N-[2-[[6-(4,5-dimethylimidazol-1-yl)pyrimidin-4-yl]amino]ethyl]-4-methoxybenzamide
• InChI: InChI=1S/C19H22N6O2/c1-13-14(2)25(12-24-13)18-10-17(22-11-23-18)20-8-9-21-19(26)15-4-6-16(27-3)7-5-15/h4-7,10-12H,8-9H2,1-3H3,(H,21,26)(H,20,22,23)
• InChI Key: FKNKIFBXRJJNHI-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N(C=N1)C2=NC=NC(=C2)NCCNC(=O)C3=CC=C(C=C3)OC)C
• Molecular Formula: C19H22N6O2
• Molecular Weight: 366.4 g/mol

Description

Synthesis Analysis

The synthesis of related compounds often involves multi-step chemical processes. For instance, the design and synthesis of N-{2-[(2-chlorothieno[3,2-d]pyrimidin-4-yl)amino]ethyl}-3-methoxybenzamide involved condensation, chlorination, and further condensation reactions (Pei Huang et al., 2020). Such processes indicate the complexity and the precision required in synthesizing these compounds.

Molecular Structure Analysis

Molecular structure analysis is crucial for understanding the properties and potential applications of a compound. Studies often employ density functional theory (DFT) and X-ray diffraction to determine optimized geometric bond lengths, bond angles, and molecular electrostatic potential surfaces. For example, the crystal structure and DFT analysis of similar compounds have provided insights into their stability, electronic character, and intermolecular interactions (Pei Huang et al., 2020).

Chemical Reactions and Properties

Chemical reactions involving such compounds can lead to various products depending on the reactants and conditions. For example, the alkylation of 2-amino-1-(benzimidazol-2-yl)-3-(4-methoxybenzoyl)indolizine unexpectedly produced a dihydrobenzo[4′,5′]imidazo[1′,2′: 1,6]pyrimido[5,4-a]indolizine derivative (T. Saraeva et al., 2011). Such reactions highlight the compound's reactivity and potential for generating novel structures.

Physical Properties Analysis

Physical properties, such as solubility, melting point, and crystalline structure, are influenced by the molecular structure. The determination of crystal structures through X-ray diffraction helps in understanding these properties. For instance, the analysis of a related compound's crystal structure provided insights into its tetragonal system and spatial arrangement (Pei Huang et al., 2020).

Chemical Properties Analysis

Chemical properties, including reactivity with various reagents, stability under different conditions, and potential for undergoing specific chemical transformations, are critical. The synthesis and reactivity studies of related compounds, such as the synthesis of pyrrolo[1,2-a]quinazoline derivatives, demonstrate the versatility and the potential for chemical modification of these compounds (T. Kurihara et al., 1980).